Cas no 2172598-91-1 (2-5-cyclopropyl-1-(3-ethoxypropyl)-1H-1,2,3-triazol-4-ylethan-1-amine)

• Product Name: 2-5-cyclopropyl-1-(3-ethoxypropyl)-1H-1,2,3-triazol-4-ylethan-1-amine
• CAS No: 2172598-91-1
• MF: C₁₂H₂₂N₄O
• MW: 238.329282283783
• CID: 5943248
• PubChem ID: 165599625
• Update Time: 2025-05-21

2-5-cyclopropyl-1-(3-ethoxypropyl)-1H-1,2,3-triazol-4-ylethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-5-cyclopropyl-1-(3-ethoxypropyl)-1H-1,2,3-triazol-4-ylethan-1-amine
• 2172598-91-1
• 2-[5-cyclopropyl-1-(3-ethoxypropyl)-1H-1,2,3-triazol-4-yl]ethan-1-amine
• EN300-1598059

• Inchi： 1S/C12H22N4O/c1-2-17-9-3-8-16-12(10-4-5-10)11(6-7-13)14-15-16/h10H,2-9,13H2,1H3
• InChI Key： MOTMGAWKDSISAF-UHFFFAOYSA-N
• SMILES： O(CC)CCCN1C(=C(CCN)N=N1)C1CC1

Computed Properties

• Exact Mass: 238.17936134g/mol
• Monoisotopic Mass: 238.17936134g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 8
• Complexity: 223
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 66Ų

Additional information on 2-5-cyclopropyl-1-(3-ethoxypropyl)-1H-1,2,3-triazol-4-ylethan-1-amine

Compound CAS No 2172598-91-1: 2-(5-Cyclopropyl)-1-(3-Ethoxypropyl)-1H-1,2,3-Triazol-4-Yl Ethanamine

Compound CAS No 2172598-91-1, also known as 2-(5-Cyclopropyl)-1-(3-Ethoxypropyl)-1H-1,2,3-Triazol-4-Yl Ethanamine, is a highly specialized organic compound with a complex structure that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound belongs to the class of triazoles, which are widely recognized for their versatile applications in drug discovery and development. The molecule's structure is characterized by a triazole ring system, which is further substituted with a cyclopropyl group and an ethoxypropyl chain, making it a unique entity in terms of both functionality and potential bioactivity.

The synthesis of Compound CAS No 2172598-91-1 involves a series of intricate chemical reactions that highlight the importance of stereochemistry and regioselectivity in modern organic synthesis. Recent advancements in catalytic methodologies have enabled researchers to achieve higher yields and better purity levels when synthesizing this compound. The incorporation of the cyclopropyl group into the molecule's structure is particularly noteworthy, as it introduces a level of strain that can significantly influence the compound's pharmacokinetic properties.

Compound CAS No 2172598-91-1 has been extensively studied for its potential applications in the pharmaceutical industry. Preclinical studies have demonstrated that this compound exhibits potent activity against various disease models, including cancer and neurodegenerative disorders. The presence of the triazole ring system is believed to contribute to its ability to modulate key cellular pathways involved in these conditions.

One of the most recent breakthroughs involving Compound CAS No 2172598-91-1 is its role in targeted drug delivery systems. Researchers have successfully conjugated this compound with nanoparticles to enhance its bioavailability and reduce off-target effects. This development represents a significant step forward in the rational design of therapeutic agents with improved efficacy and safety profiles.

In addition to its therapeutic potential, Compound CAS No 2172598-91-1 has also been explored for its applications in agrochemicals and materials science. Its ability to interact with biological systems in a highly specific manner makes it an attractive candidate for the development of novel pesticides and herbicides. Furthermore, the compound's unique electronic properties have led to its investigation as a component in advanced materials such as conductive polymers and sensors.

The structural complexity of Compound CAS No 2172598-91-1 presents both challenges and opportunities for chemists working on its optimization. Ongoing research efforts are focused on identifying strategies to simplify its synthesis while maintaining or enhancing its bioactivity. Advances in computational chemistry have played a pivotal role in this endeavor by enabling researchers to predict the most promising structural modifications before they are experimentally tested.

In conclusion, Compound CAS No 2172598-91-The latest research findings underscore the immense potential of this compound across multiple disciplines, from medicine to materials science.